Cas no 13576-54-0 (5-(4-phenylphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(4-phenylphenyl)-1,3-oxazol-2-amine
• CAS No: 13576-54-0
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 6400473
• PubChem ID: 82291590
• Update Time: 2025-06-08

5-(4-phenylphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-phenylphenyl)-1,3-oxazol-2-amine
• 5-([1,1'-Biphenyl]-4-yl)oxazol-2-amine
• EN300-1862828
• 13576-54-0

• Inchi： 1S/C15H12N2O/c16-15-17-10-14(18-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H2,16,17)
• InChI Key： HHHJHVFGBYINKG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C3=CC=CC=C3)C=C2)=CN=C1N

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-phenylphenyl)-1,3-oxazol-2-amine

Recent Advances in the Study of 5-(4-phenylphenyl)-1,3-oxazol-2-amine (CAS: 13576-54-0) in Chemical Biology and Pharmaceutical Research

The compound 5-(4-phenylphenyl)-1,3-oxazol-2-amine (CAS: 13576-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-(4-phenylphenyl)-1,3-oxazol-2-amine as a promising scaffold for the development of novel kinase inhibitors. Its oxazole core, coupled with the biphenyl moiety, offers a versatile platform for structural modifications, enabling the optimization of pharmacokinetic and pharmacodynamic properties. Researchers have successfully synthesized derivatives of this compound, demonstrating enhanced selectivity and potency against specific kinase targets implicated in cancer and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized high-throughput screening to identify 5-(4-phenylphenyl)-1,3-oxazol-2-amine as a potent inhibitor of the JAK-STAT signaling pathway. The compound exhibited nanomolar affinity for JAK2 and JAK3, with minimal off-target effects. This discovery opens new avenues for the development of targeted therapies for autoimmune disorders and hematologic malignancies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that 5-(4-phenylphenyl)-1,3-oxazol-2-amine can modulate the activity of key enzymes involved in protein misfolding and aggregation, such as beta-secretase and tau kinase. These findings suggest that this compound could serve as a lead structure for the development of disease-modifying agents for Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the optimization of 5-(4-phenylphenyl)-1,3-oxazol-2-amine for clinical use. Current research efforts are focused on improving its metabolic stability and bioavailability through rational drug design and formulation strategies. Additionally, ongoing preclinical studies are evaluating its safety profile and efficacy in animal models of disease.

In conclusion, 5-(4-phenylphenyl)-1,3-oxazol-2-amine represents a valuable chemical entity with diverse therapeutic potential. Its unique structural features and promising biological activities make it a compelling subject for further investigation. Future research should prioritize the translation of these findings into clinically viable therapeutics, addressing the unmet medical needs in oncology, immunology, and neurology.